2-(4-chlorophenyl)-N-(4-ethoxyphenyl)quinoline-4-carboxamide

• Molecular Formula: C24H19ClN2O2
• Molecular Weight: 402.9 g/mol
• IUPAC Name: 2-(4-chlorophenyl)-N-(4-ethoxyphenyl)quinoline-4-carboxamide
• InChI: InChI=1S/C24H19ClN2O2/c1-2-29-19-13-11-18(12-14-19)26-24(28)21-15-23(16-7-9-17(25)10-8-16)27-22-6-4-3-5-20(21)22/h3-15H,2H2,1H3,(H,26,28)
• InChI Key: VSTIGLKSOVVUOA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)C2=CC(=NC3=CC=CC=C32)C4=CC=C(C=C4)Cl

Description

2-(4-Chlorophenyl)-N-(4-ethoxyphenyl)quinoline-4-carboxamide is a quinoline-4-carboxamide derivative characterized by a 4-chlorophenyl substituent at the quinoline C2 position and a 4-ethoxyphenyl group attached via a carboxamide linkage at the C4 position. The chlorophenyl and ethoxyphenyl moieties contribute to its lipophilicity and electronic properties, influencing its biological interactions and metabolic stability.

Biological Activity

2-(4-chlorophenyl)-N-(4-ethoxyphenyl)quinoline-4-carboxamide is a synthetic compound belonging to the quinoline family, characterized by a quinoline core structure. This compound is notable for its unique combination of substituents, which contribute to its diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory effects. The molecular formula is C24H19ClN2O2, with a molecular weight of approximately 402.87 g/mol .

Antimicrobial Activity

Quinoline derivatives, including 2-(4-chlorophenyl)-N-(4-ethoxyphenyl)quinoline-4-carboxamide, have been studied for their antimicrobial properties. The compound exhibits significant activity against various bacterial strains and fungi, making it a potential candidate for the development of new antimicrobial agents. The specific mechanisms of action often involve the inhibition of bacterial DNA gyrase or topoisomerase IV, which are critical for bacterial replication and survival.

Anticancer Activity

The compound has shown promising anticancer activity in several studies. It has been evaluated against various cancer cell lines, demonstrating cytotoxic effects that are likely mediated through the induction of apoptosis and cell cycle arrest. For instance, studies have indicated that quinoline derivatives can inhibit key signaling pathways involved in cancer progression, such as the PI3K/Akt and MAPK pathways.

Anti-inflammatory Effects

2-(4-chlorophenyl)-N-(4-ethoxyphenyl)quinoline-4-carboxamide has also been reported to exhibit anti-inflammatory properties. This activity may be attributed to its ability to inhibit pro-inflammatory cytokines and enzymes such as COX-2 and iNOS. Such effects make it a candidate for further research in treating inflammatory diseases.

Structure-Activity Relationship (SAR)

The biological activities of this compound can be influenced by structural modifications. A comparative analysis of similar compounds reveals insights into how different substituents affect biological efficacy:

Compound Name	Structural Features	Biological Activity
2-(4-methoxyphenyl)quinoline-4-carboxamide	Methoxy group instead of ethoxy	Different activity profile due to functional group variation
2-(4-chlorophenyl)quinoline-4-carboxamide	Lacks ethoxy substitution	Varies in pharmacological properties
N-(4-chlorophenyl)-2-(4-methylphenyl)quinoline-4-carboxamide	Contains a methyl group	Changes in sterics and electronics affect activity

Case Studies

Research has highlighted the potential of quinoline derivatives in treating malaria. For instance, a study on related quinoline-4-carboxamide derivatives demonstrated potent antiplasmodial activity against Plasmodium falciparum, with low nanomolar potency observed in vitro . The mechanism involved inhibition of translation elongation factor 2 (PfEF2), crucial for protein synthesis in the parasite . This finding underscores the therapeutic potential of quinoline derivatives in addressing malaria, particularly in light of rising drug resistance.

Pharmacokinetic Properties

The pharmacokinetic profile of 2-(4-chlorophenyl)-N-(4-ethoxyphenyl)quinoline-4-carboxamide is essential for its therapeutic application. Studies indicate favorable oral bioavailability and metabolic stability, which are critical for effective drug delivery . The compound's half-life and distribution characteristics suggest good potential for clinical use.

Comparison with Similar Compounds

Comparison with Similar Compounds

Quinoline-4-carboxamide derivatives exhibit diverse biological activities depending on their substituents. Below is a comparative analysis of structurally related compounds, focusing on synthesis, physicochemical properties, and pharmacological profiles.

Structural and Physicochemical Comparisons

Compound Name	Substituents (Quinoline C2 / Carboxamide Side Chain)	Molecular Weight (g/mol)	Melting Point (°C)	Purity (HPLC)	Key Structural Features
2-(4-Chlorophenyl)-N-(4-ethoxyphenyl)quinoline-4-carboxamide (Target Compound)	4-Chlorophenyl / 4-Ethoxyphenyl	404.86	Not reported	Not reported	Chlorine (electron-withdrawing) and ethoxy (electron-donating) groups enhance polarity.
N-[(4-Chlorophenyl)methyl]-2-(4-fluorophenyl)quinoline-4-carboxamide (K600-0221)	4-Fluorophenyl / (4-Chlorophenyl)methyl	402.85	Not reported	Not reported	Fluorine and chlorine substituents increase metabolic stability and lipophilicity .
2-(4-Bromophenyl)quinoline-4-carbohydrazide (Compound 3, )	4-Bromophenyl / Hydrazide	358.19	Not reported	Not reported	Bromine enhances halogen bonding; hydrazide group facilitates further derivatization .
N-(3-(Dimethylamino)propyl)-2-(2-(3-(pyrrolidin-1-yl)propanamido)phenyl)quinoline-4-carboxamide (5a2, )	2-(3-Pyrrolidinylpropanamido)phenyl / 3-(Dimethylamino)propyl	533.67	176.7–178.1	98.8%	Bulky pyrrolidine and dimethylamino groups improve solubility and membrane permeability .
2-(4-Chlorophenyl)-N-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)quinoline-4-carboxamide ()	4-Chlorophenyl / Thiadiazolyl	398.89	Not reported	Not reported	Thiadiazole ring introduces hydrogen-bonding potential and heterocyclic diversity .

Key Differentiators

• Electron-Withdrawing vs.
• Side Chain Flexibility : Compounds with morpholine or piperidine side chains (e.g., ) exhibit enhanced solubility but may suffer from reduced metabolic stability compared to aromatic carboxamide derivatives .

Preparation Methods

Synthesis of 2-(4-Chlorophenyl)Quinoline-4-Carboxylic Acid

Reagents :

• Isatin (1.0 equiv)
• 4-Chloroacetophenone (1.1 equiv)
• Potassium hydroxide (3.0 equiv)
• Ethanol/water solvent system

Procedure :

• Dissolve isatin (5.0 g, 34 mmol) in 33% aqueous KOH (50 mL).
• Add 4-chloroacetophenone (5.6 g, 37.4 mmol) in ethanol (100 mL) dropwise.
• Reflux at 85°C for 8 hours.
• Acidify with 3 M HCl to pH 5–6, precipitating the product.

Yield : 65–70% (yellow powder).
Characterization :

• 1H NMR (DMSO-d6) : δ 8.65 (d, J = 8.5 Hz, 1H), 8.45 (s, 1H), 8.22 (d, J = 8.2 Hz, 2H), 7.39 (d, J = 8.0 Hz, 2H).
• HRMS : m/z 297.05 (M + H)+.

Carboxamide Formation via Coupling Reactions

Activation of Carboxylic Acid

Method A (EDC/HOBt Coupling) :
Adapted from Journal of Medicinal Chemistry:

• Suspend 2-(4-chlorophenyl)quinoline-4-carboxylic acid (1.0 equiv) in DMF.
• Add diisopropylethylamine (1.5 equiv), EDC (1.5 equiv), and HOBt (1.5 equiv).
• Stir for 5 minutes, then add 4-ethoxyaniline (2.0 equiv).
• React at room temperature for 12 hours.

Method B (Acid Chloride Intermediate) :

• Treat the carboxylic acid with thionyl chloride (3.0 equiv) and DMF (catalytic) in DCM.
• Reflux for 3 hours, then concentrate.
• Add 4-ethoxyaniline (2.0 equiv) in THF, stir overnight.

Yield : 75–85% (Method A), 70–78% (Method B).

Alternative Cyclization Approaches

Patent CN115745889A describes cyclocondensation strategies for 2-aryl-4-substituted quinolines:

• React 2-aminobenzaldehyde derivatives with 4-chlorophenylacetonitrile under basic conditions.
• Cyclize intermediates via acid catalysis to form the quinoline core.

While specific details are proprietary, this method highlights the versatility of nitro-group reductions and Pd-catalyzed cross-couplings for aryl introductions.

Purification and Characterization

Chromatographic Purification

• Silica Gel Chromatography : Elute with DCM/MeOH (95:5) to isolate the carboxamide.
• Recrystallization : Use ethyl acetate/hexane (1:1) for high-purity crystals.

Spectroscopic Validation

2-(4-Chlorophenyl)-N-(4-Ethoxyphenyl)Quinoline-4-Carboxamide :

• 1H NMR (500 MHz, DMSO-d6) : δ 11.06 (s, 1H, NH), 8.96 (d, J = 2.0 Hz, 1H), 8.48 (s, 1H), 7.41 (d, J = 8.3 Hz, 2H, Ar-H), 4.09 (q, J = 7.0 Hz, 2H, OCH2), 1.37 (t, J = 7.0 Hz, 3H, CH3).
• 13C NMR : δ 165.2 (C=O), 159.1 (C-O), 152.3 (quinoline C-4), 138.5–115.7 (Ar-C).
• HRMS : m/z 432.12 (M + H)+ (calculated for C24H18ClN2O2).

Q & A

Basic Research Questions

Q. What synthetic routes are recommended for synthesizing 2-(4-chlorophenyl)-N-(4-ethoxyphenyl)quinoline-4-carboxamide, and how can reaction conditions be optimized?

• Methodological Answer : A multi-step approach is typically employed. First, the quinoline core is synthesized via Friedländer or Gould-Jacobs cyclization. Substituted phenyl groups are introduced using Ullmann coupling or nucleophilic aromatic substitution. For example, in analogous syntheses, the ethoxyphenyl moiety is attached via amidation using EDCI/HOBt coupling reagents in DMF under nitrogen . Optimization involves adjusting solvent polarity (e.g., THF vs. DCM), catalyst loading (e.g., 10 mol% Pd for cross-couplings), and temperature (60–80°C for amidation). Monitoring by TLC and HPLC ensures intermediate purity .

Q. Which analytical techniques are critical for confirming the compound’s purity and structural integrity?

• Methodological Answer : High-resolution mass spectrometry (HR-MS) confirms molecular weight (±2 ppm accuracy). NMR (¹H/¹³C, DEPT, COSY) verifies substituent positions and detects impurities: e.g., the 4-chlorophenyl group shows a deshielded singlet at δ 7.6–7.8 ppm in ¹H NMR . XRD (using SHELXL ) resolves crystal packing and polymorphs. Purity ≥95% is validated via HPLC (C18 column, 0.1% TFA in acetonitrile/water gradient) .

Q. How can researchers perform initial biological screening for this compound?

• Methodological Answer : Standard assays include:

• Enzyme inhibition : Fluorescence-based assays (e.g., kinase targets, IC₅₀ determination).
• Cytotoxicity : MTT assay on cancer cell lines (e.g., HepG2, IC₅₀ reported for similar quinoline carboxamides ).
• Solubility : Shake-flask method in PBS (pH 7.4) with LC-MS quantification .

Advanced Research Questions

Q. How can computational methods predict the binding mode and affinity of this compound with target proteins?

• Methodological Answer : Density functional theory (DFT) calculates electron distribution (e.g., HOMO/LUMO orbitals) to identify reactive sites . Molecular docking (AutoDock Vina) with homology-modeled proteins (e.g., EGFR) assesses binding poses. MD simulations (GROMACS) over 100 ns validate stability of ligand-receptor complexes . For affinity prediction, QSAR models trained on analogues (e.g., Table 2 in ) correlate substituent effects (Cl, OEt) with bioactivity .

Q. What strategies resolve contradictions in reported biological activity data across studies?

• Methodological Answer : Discrepancies (e.g., IC₅₀ varying by >10-fold) may arise from assay conditions (e.g., ATP concentration in kinase assays) or cell line genetic drift. Mitigation steps:

• Standardization : Use clinically relevant cell lines (e.g., NCI-60 panel) and controls (e.g., staurosporine for cytotoxicity).
• Data normalization : Report activities relative to internal standards (e.g., % inhibition at 10 µM) .
• Meta-analysis : Compare structural analogs (e.g., 4-ethoxy vs. 4-methoxy substitution ) to isolate substituent effects .

Q. How can crystallographic data identify polymorphs or validate stereochemical assignments?

• Methodological Answer : Single-crystal XRD (using SHELXL ) resolves absolute configuration and detects polymorphs. For example, a chloro-substituted quinoline derivative (CAS 4979-79-7) crystallizes in a monoclinic system (P2₁/c), with Cl···π interactions stabilizing the lattice . Thermal analysis (DSC/TGA) supplements XRD to confirm polymorphic transitions .

Q. What modifications to the quinoline core enhance selectivity for specific receptors?

• Methodological Answer : SAR studies suggest:

• 4-Chlorophenyl : Enhances hydrophobic binding in kinase ATP pockets.
• N-(4-Ethoxyphenyl) : Ethoxy groups improve solubility and H-bonding with Asp831 in EGFR .
• Quinoline C2/C6 positions : Fluorination (e.g., 6-F) increases metabolic stability . Combinatorial libraries (e.g., 674092 in ) test substituent permutations for selectivity .